Cas no 5658-01-5 (4,6-Dihydroxy-2-mercaptopyrimidine)

• Product Name: 4,6-Dihydroxy-2-mercaptopyrimidine
• CAS No: 5658-01-5
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 945575
• PubChem ID: 1268265
• Update Time: 2025-04-19

4,6-Dihydroxy-2-mercaptopyrimidine Chemical and Physical Properties

Names and Identifiers

• AC-28083
• CHEMBL1650611
• A858985
• 2-sulfanylpyrimidine-4,6-diol
• DB-347178
• 956086-95-6
• 4,6-Dihydroxy-2-mercaptopyrimidine
• BCP12560
• BDBM50495388
• T0192
• AKOS006229437
• CS-0313773
• 5658-01-5
• STUQITWXBMZUGY-UHFFFAOYSA-N
• DB-272049
• SCHEMBL17382471
• 6-HYDROXY-2-SULFANYLIDENE-1,3-DIHYDROPYRIMIDIN-4-ONE
• 2171459-69-9
• 6-hydroxy-2-thiouracil
• 2-mercaptopyrimidine-4,6-diol
• T2834
• AC-10774
• NSC266155
• SCHEMBL97719
• BDBM50298786
• 157796-99-1
• NSC-266155
• 2-mercapto-4,6-pyrimidinediol
• 4(1H)-Pyrimidinone, 2,3-dihydro-6-hydroxy-2-thioxo-
• SCHEMBL11729920
• CS-M1811
• 4,6-Dihydroxypyrimidine-2-thiol
• 4,6-dihydroxy-2-mercapto-pyrimidine
• 2-mercapto-4,6-dihydroxy-pyrimidine

• Inchi： 1S/C4H4N2O2S/c7-2-1-3(8)6-4(9)5-2/h1H,(H3,5,6,7,8,9)
• InChI Key： STUQITWXBMZUGY-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N1)O)=O

Computed Properties

• Exact Mass: 143.99934855g/mol
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 93.4Ų